Cas no 80427-78-7 (Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester)

• Product name: Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
• CAS No: 80427-78-7
• MF: C₁₀H₈O₄S
• MW: 224.23312
• CID: 705648
• PubChem ID: 12860271

Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
• methyl 4,7-dihydroxy-1-benzothiophene-2-carboxylate
• DTXSID40511701
• 80427-78-7

• Inchi： InChI=1S/C10H8O4S/c1-14-10(13)8-4-5-6(11)2-3-7(12)9(5)15-8/h2-4,11-12H,1H3
• InChI Key： BJECTHVKJMRPDZ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC2=C(C=CC(=C2S1)O)O

Computed Properties

• Exact Mass: 224.01432991g/mol
• Monoisotopic Mass: 224.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95Ų